Cas no 421765-88-0 (Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol)
Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol
- (2-METHYL-CIS-2-METHYLAMINO-CYCLOHEXYL)-METHANOL
- Cyclohexanemethanol, 2-methyl-2-(methylamino)-, (1R,2S)-rel-
- Rel-((1R,2S)-2-methyl-2-(methylamino)cyclohexyl)methanol
- 421765-88-0
- AKOS006282541
- Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol
-
- Inchi: 1S/C9H19NO/c1-9(10-2)6-4-3-5-8(9)7-11/h8,10-11H,3-7H2,1-2H3/t8-,9-/m0/s1
- InChI Key: RGNCCBYVICNGGY-IUCAKERBSA-N
- SMILES: [C@@H]1(CO)CCCC[C@]1(C)NC
Computed Properties
- Exact Mass: 157.14700
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26000
- LogP: 1.53790
Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-294040-100mg |
cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol, |
421765-88-0 | 100mg |
¥1354.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294040A-250mg |
cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol, |
421765-88-0 | 250mg |
¥2632.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294040-100 mg |
cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol, |
421765-88-0 | 100MG |
¥1,354.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294040A-250 mg |
cis-(2-Methyl-2-methylamino-cyclohexyl)-methanol, |
421765-88-0 | 250MG |
¥2,632.00 | 2023-07-11 |
Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol
Cis-(2-Methyl-2-Methylamino-Cyclohexyl)-Methanol: A Comprehensive Overview
Cis-(2-Methyl-2-Methylamino-Cyclohexyl)-Methanol, also known by its CAS registry number CAS No. 421765-88-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and potential applications in drug development.
The molecular structure of Cis-(2-Methyl-2-Methylamino-Cyclohexyl)-Methanol consists of a cyclohexane ring substituted with a methyl group, a methylamino group, and a hydroxymethyl group in the cis configuration. This arrangement imparts specific physicochemical properties that make it suitable for various applications. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly those with therapeutic implications.
One of the most promising areas of research involving this compound is its role in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a chiral building block in asymmetric synthesis, which is critical for producing enantiomerically pure drugs. The cis configuration of the molecule ensures high enantioselectivity, making it a valuable tool in modern drug discovery.
Moreover, recent advancements in computational chemistry have enabled scientists to predict the bioavailability and pharmacokinetic profiles of Cis-(2-Methyl-2-Methylamino-Cyclohexyl)-Methanol. These studies suggest that the compound has favorable absorption and distribution properties, which are essential for its potential use as an active pharmaceutical ingredient (API) or as part of a drug delivery system.
In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique stereochemistry and functional groups make it a candidate for use in the synthesis of advanced materials, such as chiral catalysts or sensors. Recent research has demonstrated its ability to enhance the selectivity and efficiency of certain catalytic processes, opening new avenues for industrial applications.
The synthesis of Cis-(2-Methyl-2-Methylamino-Cyclohexyl)-Methanol involves a multi-step process that requires precise control over stereochemical outcomes. Researchers have developed innovative methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical and industrial applications.
Looking ahead, the continued exploration of this compound's properties is expected to yield further insights into its potential uses. Collaborative efforts between academic institutions and industry leaders are paving the way for breakthroughs that could significantly impact various sectors, from healthcare to advanced materials.
In conclusion, Cis-(2-Methyl-2-Methylamino-Cyclohexyl)-Methanol stands as a testament to the ingenuity and dedication of researchers in unlocking the full potential of complex organic molecules. With ongoing advancements in technology and methodology, this compound is poised to play an increasingly important role in shaping the future of science and medicine.
421765-88-0 (Cis-(2-methyl-2-methylamino-cyclohexyl)-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)